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Compound of Interest

Compound Name: Benzyl 2-bromonicotinate

Cat. No.: B15381722

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the spectroscopic characterization
of nicotinic acid benzyl esters, with a primary focus on Benzyl Nicotinate due to the limited
availability of specific experimental data for Benzyl 2-bromonicotinate. The information
presented herein is intended to serve as a valuable resource for researchers engaged in the
synthesis, characterization, and application of this class of compounds.

While exhaustive experimental data for Benzyl 2-bromonicotinate is not readily available in
the public domain, this guide leverages data from the closely related and well-documented
Benzyl Nicotinate to provide analogous spectroscopic insights. The experimental protocols
detailed below are based on general and established methods for the synthesis and analysis of
similar compounds.

Synthesis of Benzyl Nicotinate Esters

A general and effective method for the synthesis of benzyl esters, including Benzyl 2-
bromonicotinate, involves the esterification of the corresponding nicotinic acid with benzyl
alcohol. A common procedure is outlined below.

Experimental Protocol: General Benzyl Ester Synthesis

To a solution of the nicotinic acid derivative (1.0 equivalent) in a suitable solvent such as
toluene, benzyl alcohol (1.1 equivalents) is added. The reaction mixture is heated to reflux with
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azeotropic removal of water, often facilitated by a Dean-Stark apparatus. The reaction progress
can be monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is
cooled to room temperature, and the solvent is removed under reduced pressure. The resulting
crude product can be purified by column chromatography on silica gel to yield the desired
benzyl ester.

An alternative approach involves the reaction of a carboxylate anion with a benzyl halide. For
instance, the sodium salt of the nicotinic acid can be reacted with benzyl bromide in a suitable
solvent to yield the corresponding benzyl ester.

Spectroscopic Data for Benzyl Nicotinate

The following tables summarize the key spectroscopic data for Benzyl Nicotinate, serving as a
reference for the characterization of related structures like Benzyl 2-bromonicotinate.

Table 1: 1H NMR Spectroscopic Data for Benzyl Nicotinate

Chemical Shift (6) ppm Multiplicity Assignment
9.22 S H-2 (Pyridine)
8.78 d H-6 (Pyridine)
8.30 dt H-4 (Pyridine)
7.41 dd H-5 (Pyridine)
7.35-7.50 m Phenyl-H
5.40 S CH2

Solvent: Not specified in the available data.

Table 2: 13C NMR Spectroscopic Data for Benzyl Nicotinate
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Chemical Shift (8) ppm Assighment
165.2 C=0

1535 C-6 (Pyridine)
150.9 C-2 (Pyridine)
137.0 C-4 (Pyridine)
135.8 Phenyl C-1
128.6 Phenyl C-3, C-5
128.3 Phenyl C-4
128.2 Phenyl C-2, C-6
125.9 C-3 (Pyridine)
1235 C-5 (Pyridine)
67.2 CH:z

Solvent: Not specified in the available data.

Table 3: Infrared (IR) Spectroscopy Data for Benzyl Nicotinate

Wavenumber (cm—?) Intensity Assignment
3060-3030 m Aromatic C-H Stretch
2950-2850 w Aliphatic C-H Stretch
1720 s C=0 Stretch (Ester)

C=C and C=N Ring Stretch
1590, 1570, 1450 m o

(Pyridine)
1280 S C-0 Stretch (Ester)

C-H Out-of-plane Bend
740, 700 s _

(Aromatic)
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s = strong, m = medium, w = weak

Table 4: Mass Spectrometry (MS) Data for Benzyl Nicotinate

m/z Relative Intensity (%) Assignment
213 40 M]*

106 100 [C7HsO]*

91 80 [C7H7]*

78 60 [CsHaN]*

Spectroscopic Analysis Workflow

The characterization of a synthesized compound like Benzyl 2-bromonicotinate follows a
logical workflow to confirm its structure and purity. This process is visualized in the diagram
below.
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Caption: Workflow for the synthesis and spectroscopic confirmation of Benzyl 2-
bromonicotinate.

 To cite this document: BenchChem. [Spectroscopic and Synthetic Insights into Nicotinic Acid
Benzyl Esters: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15381722#benzyl-2-bromonicotinate-spectroscopic-
data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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